Cas no 1379381-09-5 (2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol
• CAS No: 1379381-09-5
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6444817
• PubChem ID: 130952425
• Update Time: 2025-06-14

2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol
• EN300-1999555
• 1379381-09-5

• Inchi： 1S/C10H14FNO/c1-7-8(5-9(12)6-13)3-2-4-10(7)11/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： CVSFHDNCWLACKM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CC(CO)N

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol

Recent Advances in the Study of 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol (CAS: 1379381-09-5) in Chemical Biology and Pharmaceutical Research

The compound 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol (CAS: 1379381-09-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluoro-methylphenyl group and an amino-propanol moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use in drug development.

Pharmacological investigations have revealed that 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with adrenergic and dopaminergic receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical attribute for central nervous system (CNS) targeting drugs.

Another significant finding comes from a recent preclinical study that explored the compound's anti-inflammatory properties. The research, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated that 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in a dose-dependent manner. These findings suggest its potential utility in treating inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, 2-amino-3-(3-fluoro-2-methylphenyl)propan-1-ol (CAS: 1379381-09-5) represents a compelling candidate for further investigation in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications make it a molecule of great interest. Future research should aim to elucidate its mechanisms of action more thoroughly and explore its clinical potential through rigorous preclinical and clinical trials.